Ionic liquid based dispersive liquid–liquid microextraction followed by RP-HPLC determination of balofloxacin in rat serum
Analytical Methods Pub Date: 2014-02-06 DOI: 10.1039/C3AY41826J
Abstract
An efficient and environmentally friendly ionic liquid based dispersive liquid–liquid microextraction procedure for the determination of balofloxacin in rat serum by reverse phase high-performance liquid chromatography was developed and validated. The effects of ionic liquids, dispersive solvents, extractant/disperser ratios and salt concentrations on sample recovery and enrichment were studied. Among the ionic liquids investigated, 1-butyl-3-methylimidazolium hexafluorophosphate was found to be the most effective and the recovery was 99.5% at an extractant/disperser ratio of 0.43 by addition of 5.0% NaCl. A threefold increase in detection (0.01 μg mL−1) and quantification (0.035 μg mL−1) limits was achieved when compared to protein precipitation. A linear relationship in the range of 0.04–10.0 μg mL−1 with a correlation coefficient of (r2) 0.9998 was observed. The method was validated and applied to study the pharmacokinetics of balofloxacin in rat serum.

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